Cas no 20717-16-2 (3-(butan-2-yl)-2-hydroxy-6-methylbenzoic acid)

• Product name: 3-(butan-2-yl)-2-hydroxy-6-methylbenzoic acid
• CAS No: 20717-16-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1399583
• PubChem ID: 30235

3-(butan-2-yl)-2-hydroxy-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-2-hydroxy-6-methylbenzoic acid
• 3-butan-2-yl-2-hydroxy-6-methylbenzoic acid
• Benzoic acid, 2-hydroxy-6-methyl-3-(1-methylpropyl)-
• DTXSID90942925
• 20717-16-2
• 2,6-CRESOTIC ACID, 3-sec-BUTYL-
• BRN 2839433
• 2-Methyl-5-sec-butylsalicylic acid
• 3-sec-Butyl-2,6-cresotic acid

• Inchi： InChI=1S/C12H16O3/c1-4-7(2)9-6-5-8(3)10(11(9)13)12(14)15/h5-7,13H,4H2,1-3H3,(H,14,15)
• InChI Key： FGQITUMQTPTWMB-UHFFFAOYSA-N
• SMILES： CCC(C)C1=C(C(=C(C=C1)C)C(=O)O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53